Cas no 32466-24-3 (3-(trifluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 3-(trifluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 32466-24-3
• MF: C₇H₄F₄O₂S
• MW: 228.164074897766
• MDL: MFCD27949380
• CID: 2822076
• PubChem ID: 14087387
• Update Time: 2025-05-21

3-(trifluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)benzene-1-sulfonyl fluoride
• AT40546
• XVDQMADDVVHZNM-UHFFFAOYSA-N
• EN300-224439
• 3-(TRIFLUOROMETHYL)-BENZENESULFONYL FLUORIDE
• 32466-24-3
• DTXSID40555645
• 3-(TRIFLUOROMETHYL)BENZENESULFONYL FLUORIDE
• AKOS037478177
• SCHEMBL4616498
• 3-(TRIFLUOROMETHYL)-BENZENESULFONYLFLUORIDE
• DTXCID70506428

• MDL： MFCD27949380
• Inchi： 1S/C7H4F4O2S/c8-7(9,10)5-2-1-3-6(4-5)14(11,12)13/h1-4H
• InChI Key： XVDQMADDVVHZNM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 227.98681319g/mol
• Monoisotopic Mass: 227.98681319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(trifluoromethyl)benzene-1-sulfonyl fluoride

3-(Trifluoromethyl)benzene-1-sulfonyl Fluoride: A Comprehensive Overview

The compound 3-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 32466-24-3) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a trifluoromethyl group attached to a benzene ring, further substituted with a sulfonyl fluoride moiety. The sulfonyl fluoride group is known for its reactivity and versatility in chemical transformations, making this compound a valuable building block in synthetic chemistry.

Recent advancements in synthetic methodologies have highlighted the potential of 3-(trifluoromethyl)benzene-1-sulfonyl fluoride as a key intermediate in the synthesis of bioactive molecules. Researchers have demonstrated its utility in constructing complex molecular frameworks, particularly in the development of novel pharmaceutical agents. For instance, studies have shown that this compound can serve as a precursor for the synthesis of sulfonamide derivatives, which are widely used in drug design due to their favorable pharmacokinetic properties.

The sulfonyl fluoride functional group in this compound is particularly noteworthy for its ability to undergo nucleophilic substitution reactions. This reactivity has been exploited in various cross-coupling reactions, enabling the construction of biaryl and heteroaryl compounds with high precision. Recent research has also explored the use of 3-(trifluoromethyl)benzene-1-sulfonyl fluoride in organocatalytic processes, where it has been employed as an activating agent for challenging transformations.

In terms of its physical properties, 3-(trifluoromethyl)benzene-1-sulfonyl fluoride exhibits a high degree of stability under standard conditions, which makes it suitable for large-scale synthesis and storage. Its solubility profile has been optimized for various solvent systems, facilitating its use in both solution-phase and solid-phase synthesis protocols. The trifluoromethyl group contributes significantly to the compound's electronic properties, enhancing its reactivity while maintaining structural integrity.

From an applications standpoint, 3-(trifluoromethyl)benzene-1-sulfonyl fluoride has found extensive use in the synthesis of advanced materials, including high-performance polymers and specialty coatings. Its ability to participate in versatile chemical transformations has made it an indispensable tool in material science research. Furthermore, this compound has been utilized in the development of novel catalysts, where its unique electronic properties enable efficient catalytic cycles.

Recent studies have also focused on the environmental impact and sustainability aspects of 3-(trifluoromethyl)benzene-1-sulfonyl fluoride production processes. Researchers have developed greener synthesis routes that minimize waste generation and reduce energy consumption. These advancements underscore the growing emphasis on sustainable practices within the chemical industry.

In conclusion, 3-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 32466-24-3) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovation in synthetic chemistry, materials science, and pharmaceutical research. As new methodologies emerge and sustainability becomes a priority, this compound is poised to play an even more significant role in shaping future advancements.